Cas no 1184790-44-0 (2-(2,4-Difluorophenyl)-5-methoxybenzoic acid)

2-(2,4-Difluorophenyl)-5-methoxybenzoic acid is a fluorinated aromatic carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a difluorophenyl group and a methoxy-substituted benzoic acid moiety, offering unique electronic and steric properties for molecular design. The compound's fluorine atoms enhance metabolic stability and lipophilicity, while the methoxy group provides tunable reactivity. It serves as a versatile intermediate in synthesizing bioactive molecules, particularly in developing kinase inhibitors or antimicrobial agents. The high purity and well-defined structure make it suitable for precise synthetic modifications. Its stability under standard laboratory conditions ensures reliable handling in organic synthesis and medicinal chemistry applications.
2-(2,4-Difluorophenyl)-5-methoxybenzoic acid structure
1184790-44-0 structure
Product Name:2-(2,4-Difluorophenyl)-5-methoxybenzoic acid
CAS No:1184790-44-0
MF:C14H10F2O3
MW:264.224211215973
MDL:MFCD12859433
CID:2622417
PubChem ID:53211195
Update Time:2025-06-09

2-(2,4-Difluorophenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID90681226
    • 2-(2,4-DIFLUOROPHENYL)-5-METHOXYBENZOIC ACID
    • 2',4'-Difluoro-4-methoxy[1,1'-biphenyl]-2-carboxylic acid
    • 1184790-44-0
    • 2-(2,4-Difluorophenyl)-5-methoxybenzoic acid, 95%
    • MFCD12859433
    • AKOS006123229
    • 2-(2,4-Difluorophenyl)-5-methoxybenzoic acid
    • MDL: MFCD12859433
    • Inchi: 1S/C14H10F2O3/c1-19-9-3-5-10(12(7-9)14(17)18)11-4-2-8(15)6-13(11)16/h2-7H,1H3,(H,17,18)
    • InChI Key: XXPURBZCBQPINI-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C1C=CC(=CC=1C(=O)O)OC)F

Computed Properties

  • Exact Mass: 264.05980050Da
  • Monoisotopic Mass: 264.05980050Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 46.5Ų

2-(2,4-Difluorophenyl)-5-methoxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB327069-5 g
2-(2,4-Difluorophenyl)-5-methoxybenzoic acid, 95%; .
1184790-44-0 95%
5g
€1159.00 2023-04-26
abcr
AB327069-5g
2-(2,4-Difluorophenyl)-5-methoxybenzoic acid, 95%; .
1184790-44-0 95%
5g
€1159.00 2025-03-19

Additional information on 2-(2,4-Difluorophenyl)-5-methoxybenzoic acid

Introduction to 2-(2,4-Difluorophenyl)-5-methoxybenzoic acid (CAS No. 1184790-44-0)

2-(2,4-Difluorophenyl)-5-methoxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1184790-44-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a methoxy group at the 5-position and difluorophenyl substituents at the 2- and 4-positions. The presence of these fluorine atoms introduces electron-withdrawing effects, which can modulate the electronic properties and reactivity of the molecule, making it a promising candidate for further chemical investigation and potential applications in drug discovery.

The structure of 2-(2,4-Difluorophenyl)-5-methoxybenzoic acid is highly intriguing from a chemical perspective. The benzoic acid core serves as a versatile scaffold for medicinal chemistry interventions, while the methoxy and difluorophenyl groups provide specific interactions with biological targets. Such modifications are often employed to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. The fluorine atoms, in particular, are well-known for their ability to influence both the physical properties and biological activity of molecules, making this compound a subject of intense interest for researchers aiming to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on benzoic acid derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential roles in anti-inflammatory, antimicrobial, and anticancer applications. The methoxybenzoic acid moiety, in particular, has shown promise in modulating enzyme activities and interacting with cellular receptors. The introduction of difluorophenyl groups further enhances the molecular complexity, allowing for fine-tuned pharmacological effects. This combination of structural features makes 2-(2,4-Difluorophenyl)-5-methoxybenzoic acid a valuable asset in the pharmacopeia of modern drug development.

One of the most compelling aspects of 2-(2,4-Difluorophenyl)-5-methoxybenzoic acid is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The reactive sites on this compound can be further functionalized through various chemical transformations, enabling the creation of novel analogs with tailored properties. For instance, researchers have explored its utility in generating derivatives that exhibit enhanced solubility or improved bioavailability. Such modifications are crucial for optimizing drug delivery systems and ensuring therapeutic efficacy.

The pharmacological profile of 2-(2,4-Difluorophenyl)-5-methoxybenzoic acid has been the focus of several recent studies. Initial investigations suggest that this compound may interact with specific enzymes and receptors involved in inflammatory pathways. The fluorine atoms, in particular, have been shown to enhance binding affinity by increasing lipophilicity and reducing metabolic degradation. Additionally, the methoxy group can participate in hydrogen bonding interactions, further stabilizing enzyme-substrate complexes. These findings highlight the compound's potential as a lead molecule for developing anti-inflammatory drugs.

In vitro studies have also demonstrated that 2-(2,4-Difluorophenyl)-5-methoxybenzoic acid exhibits inhibitory activity against certain cancer cell lines. The mechanisms underlying this effect are still under investigation, but preliminary data suggest that it may disrupt key signaling pathways involved in tumor growth and progression. The structural features of this compound make it an attractive candidate for further exploration in oncology research. By targeting specific molecular pathways, it may offer a new approach to combating cancer without the side effects associated with conventional chemotherapeutic agents.

The synthesis of 2-(2,4-Difluorophenyl)-5-methoxybenzoic acid presents an interesting challenge for organic chemists due to its complex structure. Multiple synthetic routes have been reported in the literature, each with its own advantages and limitations. Common strategies involve multi-step sequences that begin with readily available precursors such as fluorobenzene derivatives and methoxystyrene compounds. Advanced techniques like cross-coupling reactions and palladium catalysis have also been employed to construct the desired framework efficiently.

The role of computational chemistry in designing and optimizing synthetic routes for complex molecules like 2-(2,4-Difluorophenyl)-5-methoxybenzoic acid cannot be overstated. Molecular modeling techniques allow researchers to predict reaction outcomes and identify optimal conditions before conducting experimental work. This approach not only saves time but also reduces waste by minimizing trial-and-error experimentation. Furthermore, computational methods can provide insights into the electronic structure and reactivity of intermediates, guiding chemists toward more efficient synthetic strategies.

As research continues to advance, new applications for 2-(2,4-Difluorophenyl)-5-methoxybenzoic acid are likely to emerge. The growing interest in fluorinated compounds underscores their importance in medicinal chemistry due to their ability to enhance drug-like properties such as bioavailability and metabolic stability. Future studies may explore its potential use in other therapeutic areas beyond anti-inflammation and oncology. For instance, its interaction with bacterial enzymes could make it a candidate for developing novel antibiotics.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials like CAS No. 1184790-44-0 (i.e., 2-(2,4-Difluorophenyl)-5-methoxybenzoic acid). Manufacturers specializing in fine chemicals play a crucial role in ensuring that researchers have access to these compounds for their studies. Quality control measures must be stringent to guarantee consistency across batches while maintaining cost-effectiveness for academic institutions and pharmaceutical companies alike.

In conclusion, 2-(2,4-Difluorophenyl)-5-methoxybenzoic acid (CAS No: 1184790-44-0) represents an exciting frontier in medicinal chemistry with significant potential for therapeutic applications yet unexplored fully . Its unique structural features , coupled with preliminary evidence suggesting multiple biological activities , make it an invaluable asset . Continued research into this compound promises not only new insights into disease mechanisms but also innovative solutions . As scientists delve deeper into its capabilities , we can anticipate further discoveries that will expand our understanding .

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent